molecular formula C6H4ClN3 B017196 2-Chloro-1H-imidazo[4,5-b]pyridine CAS No. 104685-82-7

2-Chloro-1H-imidazo[4,5-b]pyridine

Cat. No. B017196
CAS RN: 104685-82-7
M. Wt: 153.57 g/mol
InChI Key: SIRRAQQGGCNHQB-UHFFFAOYSA-N
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Description

“2-Chloro-1H-imidazo[4,5-b]pyridine” is a chemical compound with the empirical formula C6H5Cl2N3 . It is a solid substance and its molecular weight is 190.03 .


Synthesis Analysis

The synthesis of imidazo[4,5-b]pyridines has been achieved through various methods. One approach involves a photocatalytic process that results in imidazo[4,5-b]pyridines with simple reaction steps and good yields . Another method involves the reaction of 2,3-diaminopyridines with 4,5-dichloro-1,2,3-dithiazolium chloride .


Molecular Structure Analysis

The molecular structure of “2-Chloro-1H-imidazo[4,5-b]pyridine” is characterized by an imidazole ring fused with a pyridine moiety . This structural resemblance to purines has prompted biological investigations to assess their potential therapeutic significance .


Physical And Chemical Properties Analysis

“2-Chloro-1H-imidazo[4,5-b]pyridine” is a solid substance . It has a molecular weight of 190.03 . More specific physical and chemical properties are not available in the search results.

Future Directions

Imidazopyridines have been found to play a crucial role in numerous disease conditions and have the potential for therapeutic significance . They have been developed as proton pump inhibitors, aromatase inhibitors, and NSAIDs . Therefore, the future directions for “2-Chloro-1H-imidazo[4,5-b]pyridine” could involve further exploration of its potential therapeutic applications.

properties

IUPAC Name

2-chloro-1H-imidazo[4,5-b]pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H4ClN3/c7-6-9-4-2-1-3-8-5(4)10-6/h1-3H,(H,8,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SIRRAQQGGCNHQB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(N=C1)N=C(N2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H4ClN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

153.57 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Chloro-1H-imidazo[4,5-b]pyridine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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